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Compound of Interest

Compound Name: 4-(2-Chloropyridin-3-yl)morpholine

Cat. No.: B1522599 Get Quote

An In-Depth Technical Guide to 4-(2-Chloropyridin-3-yl)morpholine for Advanced Research

and Development

Introduction: Unveiling a Privileged Scaffold in
Modern Drug Discovery
4-(2-Chloropyridin-3-yl)morpholine is a heterocyclic building block of significant interest to

the pharmaceutical and agrochemical research sectors. Its structure marries two "privileged"

fragments: the morpholine ring and a substituted pyridine core.[1] The morpholine moiety is a

ubiquitous pharmacophore renowned for its ability to improve critical physicochemical

properties in drug candidates, such as aqueous solubility, metabolic stability, and overall

pharmacokinetic profile.[1][2] Concurrently, the chloropyridine ring serves as a versatile

synthetic handle and an active participant in molecular interactions with biological targets.[1]

This guide, prepared from the perspective of a Senior Application Scientist, provides an in-

depth exploration of 4-(2-Chloropyridin-3-yl)morpholine, moving beyond a simple catalog of

facts to explain the causality behind its synthesis, application, and handling. We will delve into

its commercial availability, core chemical attributes, synthetic strategies, and its established

role as a precursor to complex, biologically active molecules.

Commercial Availability and Supplier Overview
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For researchers and procurement managers, securing a reliable source of high-purity starting

materials is the foundational step of any successful research campaign. 4-(2-Chloropyridin-3-
yl)morpholine is available from a range of specialty chemical suppliers who cater to research

and development quantities.

The primary identifier for this compound is its CAS Number: 54231-44-6.[1][3] When sourcing

this chemical, it is imperative to use this number to avoid confusion with isomeric or related

structures. The compound's molecular formula is C₉H₁₁ClN₂O, and it has a molecular weight of

approximately 198.65 g/mol .[1][3]

A summary of representative suppliers is provided below. Note that availability, purity, and

packaging can vary, and direct inquiry is always recommended.

Supplier CAS Number Stated Purity Typical Use

BenchChem 54231-44-6 Typically ≥95%[1]
Research

Applications[1]

Hoffman Fine

Chemicals
54231-44-6 Not specified

Laboratory Purposes

Only[3]

AZA Mid-Year Meeting 54231-44-6 95%[4] Research Use

ShiJiaZhuang Smo

Chemical
Not specified Not specified

Pharmaceutical

Intermediates[5]

This table is illustrative. Researchers should always request lot-specific Certificates of Analysis

(CoA) to verify purity and identity.

Molecular Structure and Physicochemical
Properties
The unique characteristics of 4-(2-Chloropyridin-3-yl)morpholine stem directly from its hybrid

structure.
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Starting Materials:
2,3-Dichloropyridine

+ Morpholine

Nucleophilic Aromatic
Substitution (SₙAr)

Reaction Conditions:
- Base (e.g., K₂CO₃, DIPEA)
- Solvent (e.g., DMF, NMP)

- Heat (e.g., 80-120°C)

Aqueous Workup:
- Quench reaction

- Extract with organic solvent
- Wash and dry

Purification:
- Column Chromatography or

- Recrystallization

Final Product:
4-(2-Chloropyridin-3-yl)morpholine

Core Building Block

Synthetic Elaboration

Potential Drug Candidates

4-(2-Chloropyridin-3-yl)morpholine

Suzuki Coupling Buchwald-Hartwig
Amination

Other Cross-Coupling
or SₙAr Reactions

Kinase Inhibitors
(e.g., PI3K, mTOR) CNS Agents Antimicrobials

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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